Cas no 11070-44-3 (Methyltetrahydrophthalic Anhydride (MTHPA))

11070-44-3 structure
Product name:Methyltetrahydrophthalic Anhydride (MTHPA)
Methyltetrahydrophthalic Anhydride (MTHPA) Chemical and Physical Properties
Names and Identifiers
-
- Methyltetrahydrophtalic anhydride
- METHYLTETRAHYDROPHTHALIC ANHYDRIDE
- MTHPA
- Methylcyclohexene-1,2-dicarboxylic Anhydride (mixture of isomers)
- Methylcyclohexene-1,2-dicarboxylic Anhydride
- Methyltetrahydrophthalic anhydride(MTHPA)
- Tetrahydromethyl-1,3-isobenzofurandione
- 3a-methyl-5,6-dihydro-4H-2-benzofuran-1,3-dione
- Methyltetrahydrophthalic Anhydride (mixture of isomers)
- MTHPA-EG
- MTHPA-600
- AC-METHYL
- 1,3-Isobenzofurandione, 3a,4
- Methyltetrahydrophthalicanhyrid
- tetrahydromethylphthalic anhydride
- Methyltetrahydroisobenzofurandione
- 4-METHYL TETRAHYDROPHTHALIC ANHYDRIDE
- tetrahydromethyl-3-isobenzofurandione
- 4-Methyl tetrahydro phthalic anhydride
- 1,3-Isobenzofurandione, tetrahydromethyl-
- 3a-methyl-5,6-dihydro-4H-isobenzofuran-1,3-dione
- Methyltetrahydrophthalic anhydride (MTHPA)
- DSSTox_CID_7729
- DSSTox_RID_78551
- DSSTox_GSID_27729
- Tox21_301182
- TRA0048324
- O806
- 1,4,5,6-Tet
- 1,4,5,6-Tetrahydro-1-methylph
- 3-METHYL-DELTA4-TETRAHYDROPHTHALIC ANHYDRIDE
- 3-METHYL-4-CYCLOHEXENE-1,2-DICARBOXYLIC ANHYDRIDE
- 3-METHYL-4-CYCLOHEXEN-1,2-DICARBOXYLIC ANHYDRIDE
- 4-methyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-quinone
- cis,cis-3-Methyl-4-cyclohexene-1,2-dicarboxylic acid anhydride
- Methyltetrahydrophthalic Anhydride (MTHPA)
-
- MDL: MFCD00014585
- Inchi: 1S/C9H10O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h2-3,5-7H,4H2,1H3
- InChI Key: XPEKVUUBSDFMDR-UHFFFAOYSA-N
- SMILES: C12C(C)C=CCC1C(OC2=O)=O
Computed Properties
- Exact Mass: 166.06300
- Monoisotopic Mass: 166.062994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 43.4
- Surface Charge: 0
- XLogP3: 1.4
Experimental Properties
- Color/Form: Not available
- Density: 1,21 g/cm3
- Melting Point: No data available
- Boiling Point: 306.7±21.0 °C at 760 mmHg
- Flash Point: 157 °C
- Refractive Index: 1.4970 to 1.5020
- PSA: 43.37000
- LogP: 0.89820
- Solubility: Not available
- Sensitiveness: Easily absorb moisture
Methyltetrahydrophthalic Anhydride (MTHPA) Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Warning
- Hazard Statement: H302+H312-H315-H317-H318-H334-H335+H336-H402-H411
- Warning Statement: P261-P264-P270-P271-P272-P273-P280-P284-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P310-P391-P403+P233-P405-P501
- Hazardous Material transportation number:UN 3082 9/PG III
- Hazard Category Code: 36/37/38-42/43-41
- Safety Instruction: S26-S36/37/39
- RTECS:TI3325000
-
Hazardous Material Identification:
- HazardClass:9
- PackingGroup:III
- Risk Phrases:R36/37/38
- Storage Condition:Store at room temperature
Methyltetrahydrophthalic Anhydride (MTHPA) Customs Data
- HS CODE:2917209090
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyltetrahydrophthalic Anhydride (MTHPA) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0683-500G |
Methylcyclohexene-1,2-dicarboxylic Anhydride (mixture of isomers) |
11070-44-3 | >80.0%(GC) | 500g |
¥295.00 | 2024-04-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1275797-25g |
Methylcyclohexene-1,2-dicarboxylicanhydride |
11070-44-3 | 80% mixture of isomers | 25g |
¥40.00 | 2024-08-09 | |
TRC | M339755-2.5g |
Methyltetrahydrophthalic Anhydride (MTHPA) |
11070-44-3 | 2.5g |
75.00 | 2021-07-28 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M53720-25g |
4-Methyl-3a,4,5,6-tetrahydroisobenzofuran-1,3-dione compound with 4-methyl-4,5,6,7-tetrahydroisobenzofuran-1,3-dione(mixture of isomers) |
11070-44-3 | 25g |
¥79.0 | 2022-04-27 | ||
Fluorochem | 069133-500g |
Methylcyclohexene-1,2-dicarboxylic anhydride |
11070-44-3 | 85% | 500g |
£56.00 | 2022-03-01 | |
SHENG KE LU SI SHENG WU JI SHU | sc-279439-5 g |
Methylcyclohexene-1,2-dicarboxylic anhydride, |
11070-44-3 | ≥95% | 5g |
¥714.00 | 2023-07-11 | |
abcr | AB138524-500 g |
Methylcyclohexene-1,2-dicarboxylic anhydride (mixture of isomers), 80%; . |
11070-44-3 | 80% | 500 g |
€112.00 | 2023-07-20 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T824290-2.5kg |
Tetrahydromethyl-1,3-isobenzofurandione |
11070-44-3 | 98% | 2.5kg |
2,280.00 | 2021-05-17 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1275797-100g |
Methylcyclohexene-1,2-dicarboxylicanhydride |
11070-44-3 | 80% mixture of isomers | 100g |
¥114.00 | 2024-08-09 | |
SHENG KE LU SI SHENG WU JI SHU | sc-279439-5g |
Methylcyclohexene-1,2-dicarboxylic anhydride, |
11070-44-3 | ≥95% | 5g |
¥714.00 | 2023-09-05 |
Methyltetrahydrophthalic Anhydride (MTHPA) Related Literature
-
Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
-
Fadhil Lafta Faraj RSC Adv., 2018,8, 7818-7831
-
Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
-
Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
-
Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
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